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Compound of Interest

Compound Name:
1-(4-Thiophen-2-

ylphenyl)methanamine

Cat. No.: B1305867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 1-(4-Thiophen-
2-ylphenyl)methanamine, including its molecular formula and weight. Due to the limited

availability of direct experimental data for this specific compound, this document also presents

information on the closely related and more extensively studied analogue, 1-(4-Thiophen-2-

ylphenyl)ethanamine, for comparative purposes. Furthermore, a plausible synthetic protocol for

1-(4-Thiophen-2-ylphenyl)methanamine is proposed, based on established chemical

transformations.

Core Compound Data
The fundamental chemical properties of 1-(4-Thiophen-2-ylphenyl)methanamine and its

ethanamine analogue are summarized below. It is important to note that while data for the

ethanamine derivative is derived from public chemical databases, the data for the requested

methanamine compound is calculated based on its chemical structure, as specific experimental

data is not readily available.
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Property
1-(4-Thiophen-2-
ylphenyl)methanamine

1-(4-Thiophen-2-
ylphenyl)ethanamine

Molecular Formula C₁₁H₁₁NS C₁₂H₁₃NS[1]

Molecular Weight 189.28 g/mol (Calculated) 203.31 g/mol [1]

IUPAC Name
(4-(thiophen-2-

yl)phenyl)methanamine

1-(4-thiophen-2-

yl)ethanamine[1]

Synonyms Not available
1-[4-(2-

thienyl)phenyl]ethanamine[1]

Proposed Experimental Protocol: Synthesis of 1-(4-
Thiophen-2-ylphenyl)methanamine
A viable synthetic route to 1-(4-Thiophen-2-ylphenyl)methanamine involves a two-step

process starting from the corresponding aldehyde, 4-(thiophen-2-yl)benzaldehyde. This

process consists of the formation of an intermediate imine, followed by its reduction to the

desired primary amine. This method, known as reductive amination, is a widely used and

effective strategy for the synthesis of amines.

Step 1: Synthesis of 4-(thiophen-2-yl)benzaldehyde (Intermediate)

This intermediate can be synthesized via a Suzuki coupling reaction between 4-

formylphenylboronic acid and 2-bromothiophene.

Reactants: 4-formylphenylboronic acid, 2-bromothiophene, palladium catalyst (e.g.,

Pd(PPh₃)₄), a base (e.g., Na₂CO₃), and a suitable solvent system (e.g.,

toluene/ethanol/water).

Procedure: The reactants are combined in the solvent system and heated under an inert

atmosphere (e.g., nitrogen or argon) until the reaction is complete, as monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up and Purification: The reaction mixture is cooled, and the organic layer is separated,

washed, dried, and concentrated. The crude product is then purified by column
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chromatography to yield pure 4-(thiophen-2-yl)benzaldehyde.

Step 2: Reductive Amination to 1-(4-Thiophen-2-ylphenyl)methanamine

Reactants: 4-(thiophen-2-yl)benzaldehyde, a source of ammonia (e.g., ammonium acetate or

a solution of ammonia in an alcohol), and a reducing agent (e.g., sodium borohydride or

sodium cyanoborohydride).

Procedure: The 4-(thiophen-2-yl)benzaldehyde is dissolved in a suitable solvent (e.g.,

methanol or ethanol), and the ammonia source is added. The mixture is stirred to facilitate

the formation of the intermediate imine. Subsequently, the reducing agent is added portion-

wise at a controlled temperature (e.g., 0 °C to room temperature). The reaction is monitored

for the disappearance of the imine intermediate.

Work-up and Purification: Upon completion, the reaction is quenched, and the solvent is

removed under reduced pressure. The residue is then subjected to an appropriate work-up,

which may include extraction and washing. The final product, 1-(4-thiophen-2-
ylphenyl)methanamine, is purified by a suitable method such as column chromatography or

crystallization.

Visualized Synthetic Workflow
The following diagram illustrates the proposed synthetic pathway for 1-(4-Thiophen-2-
ylphenyl)methanamine.
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Caption: Proposed synthesis of 1-(4-Thiophen-2-ylphenyl)methanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ylphenyl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305867#molecular-weight-and-formula-of-1-4-
thiophen-2-ylphenyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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